Cas no 1804610-72-7 (2-(Fluoromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 2-(Fluoromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1804610-72-7
• MF: C₈H₄F₇NO
• MW: 263.112286567688
• CID: 4927884
• Update Time: 2025-05-19

2-(Fluoromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4F7NO/c9-3-5-1-4(7(10,11)12)2-6(16-5)17-8(13,14)15/h1-2H,3H2
• InChI Key： WDZAJPKNYFDCDA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(CF)C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• XLogP3: 3.4
• Topological Polar Surface Area: 22.1

Additional information on 2-(Fluoromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Introduction to 2-(Fluoromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1804610-72-7)

2-(Fluoromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1804610-72-7, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a family of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The unique structural features of this molecule, particularly its substitution pattern involving fluorine and methoxy groups, make it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The structural composition of 2-(Fluoromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine is characterized by the presence of three key substituents: a fluoromethyl group at the 2-position, a trifluoromethoxy group at the 6-position, and another trifluoromethyl group at the 4-position. These fluorinated moieties are strategically positioned to enhance the compound's metabolic stability, lipophilicity, and binding affinity to biological targets. The pyridine core itself provides a versatile scaffold for further functionalization, enabling chemists to design derivatives with tailored properties for specific therapeutic purposes.

In recent years, there has been a growing interest in fluorinated pyridines due to their ability to modulate enzyme activity and receptor interactions. The introduction of fluorine atoms into organic molecules often leads to improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life. This phenomenon is attributed to the electron-withdrawing nature of fluorine, which can stabilize charged intermediates in metabolic pathways and reduce susceptibility to degradation by enzymatic processes.

One of the most compelling aspects of 2-(Fluoromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine is its potential application in the development of novel therapeutic agents. The compound's dual fluorination at the 4- and 6-positions creates a highly reactive site for further chemical modifications, allowing researchers to explore its utility in synthesizing kinase inhibitors, antiviral agents, and anti-inflammatory drugs. Additionally, the presence of a fluoromethyl group at the 2-position suggests that this molecule could serve as a precursor for generating more complex scaffolds with enhanced binding affinity to protein targets.

Recent studies have highlighted the importance of fluorinated pyridines in oncology research. Compounds containing these motifs have shown promise as inhibitors of tyrosine kinases, which are overexpressed in many cancer cell lines. The ability of 2-(Fluoromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine to interact with these kinases may be attributed to its ability to mimic natural substrates while maintaining high selectivity due to its fluorinated substituents. This selectivity is crucial for minimizing off-target effects and improving therapeutic efficacy.

The synthesis of 2-(Fluoromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine presents unique challenges due to the need for precise functionalization at multiple positions on the pyridine ring. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, are often employed to achieve the desired substitution pattern with high regioselectivity. These techniques ensure that each substituent is incorporated at the correct position without unwanted side reactions.

The pharmacological profile of this compound is still under investigation, but preliminary data suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to neurological disorders. The trifluoromethyl groups contribute to its lipophilicity, which is known to enhance blood-brain barrier penetration—a critical factor for drugs targeting central nervous system (CNS) diseases. Furthermore, the fluoromethyl group may participate in hydrogen bonding interactions with biological targets, further stabilizing enzyme-substrate complexes.

In conclusion,2-(Fluoromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1804610-72-7) represents a fascinating subject of study in medicinal chemistry. Its unique structural features and potential applications in drug development make it a valuable asset for researchers seeking novel therapeutic agents. As synthetic methodologies continue to advance, it is anticipated that more derivatives of this compound will be synthesized and evaluated for their pharmacological properties.